Cas no 68259-66-5 (PROPANAMIDE, 2-OXO-N-(PHENYLMETHYL)-)
PROPANAMIDE, 2-OXO-N-(PHENYLMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- PROPANAMIDE, 2-OXO-N-(PHENYLMETHYL)-
- N-benzyl-2-oxopropanamide
- Propanamide, 2-oxo-N-(phenylmethyl)- ISO 9001:2015 REACH
- DB-209940
- 833-344-2
- EN300-6734888
- SCHEMBL7563589
- 68259-66-5
-
- Inchi: 1S/C10H11NO2/c1-8(12)10(13)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,11,13)
- InChI Key: FKFDLAJYCKXHJV-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1)(=O)C(=O)C
Computed Properties
- Exact Mass: 177.078978594Da
- Monoisotopic Mass: 177.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2Ų
PROPANAMIDE, 2-OXO-N-(PHENYLMETHYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6734888-0.05g |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 0.05g |
$197.0 | 2023-05-30 | |
| Enamine | EN300-6734888-0.1g |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 0.1g |
$293.0 | 2023-05-30 | |
| Enamine | EN300-6734888-0.25g |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 0.25g |
$418.0 | 2023-05-30 | |
| Enamine | EN300-6734888-0.5g |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 0.5g |
$656.0 | 2023-05-30 | |
| Enamine | EN300-6734888-1.0g |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 1g |
$842.0 | 2023-05-30 | |
| Enamine | EN300-6734888-2.5g |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 2.5g |
$1650.0 | 2023-05-30 | |
| Enamine | EN300-6734888-5.0g |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 5g |
$2443.0 | 2023-05-30 | |
| Enamine | EN300-6734888-10.0g |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 10g |
$3622.0 | 2023-05-30 | |
| Aaron | AR028T01-50mg |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 50mg |
$296.00 | 2025-02-17 | |
| Aaron | AR028T01-100mg |
N-benzyl-2-oxopropanamide |
68259-66-5 | 95% | 100mg |
$428.00 | 2025-02-17 |
PROPANAMIDE, 2-OXO-N-(PHENYLMETHYL)- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on PROPANAMIDE, 2-OXO-N-(PHENYLMETHYL)-
Professional Introduction to Propanamide, 2-Oxo-N-(phenylmethyl) and Its CAS No. 68259-66-5
Propanamide, 2-Oxo-N-(phenylmethyl), identified by the Chemical Abstracts Service Number (CAS No.) 68259-66-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amide derivative has garnered considerable attention due to its structural versatility and potential applications in medicinal chemistry. The compound’s molecular framework, featuring a β-ketoamide moiety linked to a benzyl group, positions it as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.
The structural attributes of Propanamide, 2-Oxo-N-(phenylmethyl) make it a versatile scaffold for medicinal chemists. The presence of both carbonyl and amide functionalities allows for diverse chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes. These reactions are pivotal in constructing heterocyclic systems, which are prevalent in many pharmacologically active compounds. The benzyl group further enhances its utility by providing a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.
In recent years, the exploration of β-ketoamides as pharmacophores has expanded significantly. Propanamide, 2-Oxo-N-(phenylmethyl) exemplifies this trend by serving as a precursor in the synthesis of molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The β-ketoamide core is known to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an attractive moiety for drug design.
One of the most compelling aspects of Propanamide, 2-Oxo-N-(phenylmethyl) is its role in the development of enzyme inhibitors. The unique structural features of this compound allow it to mimic natural substrates or transition states in enzymatic reactions. This capability has been leveraged in the design of inhibitors for enzymes such as proteases and kinases, which are often implicated in various diseases. Recent studies have demonstrated that modifications to the benzyl group and the carbonyl/amide moieties can fine-tune binding affinity and selectivity, leading to more effective inhibitors.
The synthesis of Propanamide, 2-Oxo-N-(phenylmethyl) typically involves condensation reactions between acetoacetamide derivatives and benzylamine or its substituted analogs under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, catalytic asymmetric methods have been employed to introduce chirality into the molecule, which is crucial for many biologically active compounds. These advancements not only improve yield but also enhance the sustainability of the synthetic routes.
The pharmacological potential of Propanamide, 2-Oxo-N-(phenylmethyl) has been further explored through computational modeling and high-throughput screening (HTS) approaches. Virtual screening has identified several analogs with enhanced binding affinity to target proteins. These computational predictions have been validated experimentally, demonstrating the reliability of these methods in drug discovery pipelines. Such integrative approaches highlight the importance of interdisciplinary collaboration between chemists and bioinformaticians.
In addition to its applications in enzyme inhibition, Propanamide, 2-Oxo-N-(phenylmethyl) has shown promise in material science applications. The compound’s ability to form stable complexes with metal ions makes it useful in coordination chemistry studies. These complexes exhibit interesting photophysical properties that have been exploited in luminescent materials and sensors. The versatility of this molecule underscores its broad utility beyond traditional pharmaceutical applications.
The future direction of research on Propanamide, 2-Oxo-N-(phenylmethyl) is likely to focus on expanding its therapeutic applications and exploring novel synthetic pathways. Innovations in green chemistry principles may lead to more environmentally benign synthetic methods, reducing waste and energy consumption. Furthermore, interdisciplinary research combining organic synthesis with machine learning could accelerate the discovery of new derivatives with tailored properties.
In conclusion,Propanamide, 2-Oxo-N-(phenylmethyl) (CAS No. 68259-66-5) represents a structurally fascinating and functionally versatile compound with significant implications in pharmaceutical chemistry and beyond. Its role as a key intermediate in drug development underscores its importance in modern medicinal chemistry research. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, Propanamide, along with its derivatives, will undoubtedly remain at the forefront of scientific inquiry.
68259-66-5 (PROPANAMIDE, 2-OXO-N-(PHENYLMETHYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)